Cas no 83658-44-0 (N,N-dimethyl-2-[1-(3-methylphenyl)-3,4-dihydroisoquinolin-3-yl]ethanamine; oxalic acid)

• Product name: N,N-dimethyl-2-[1-(3-methylphenyl)-3,4-dihydroisoquinolin-3-yl]ethanamine; oxalic acid
• CAS No: 83658-44-0
• MF: C₂₀H₂₄N₂^.C₂H₂O₄
• MW: 382.45284
• CID: 721944
• PubChem ID: 3068647

N,N-dimethyl-2-[1-(3-methylphenyl)-3,4-dihydroisoquinolin-3-yl]ethanamine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-N,N-dimethyl-1-(3-methylphenyl)-3-isoquinolineethanamine e thanedioate (1:2)
• N,N-dimethyl-2-[1-(3-methylphenyl)-3,4-dihydroisoquinolin-3-yl]ethanamine
• oxalic acid
• 3,4-Dihydro-N,N-dimethyl-1-(3-methylphenyl)-3-isoquinolineethanamine ethanedioate (1:2)
• 3,4-Dihydro-N,N-dimethyl-1-(3-methylphenyl)-3-isoquinolineethanamine e thanedioate(1:2)
• Oxalic acid--N,N-dimethyl-2-[1-(3-methylphenyl)-3,4-dihydroisoquinolin-3-yl]ethan-1-amine (2/1)
• DTXSID601003647
• 3-Isoquinolineethanamine, 3,4-dihydro-N,N-dimethyl-1-(3-methylphenyl)-, ethanedioate (1:2)
• 83658-44-0
• N,N-dimethyl-2-[1-(3-methylphenyl)-3,4-dihydroisoquinolin-3-yl]ethanamine; oxalic acid

• Inchi： InChI=1S/C20H24N2.2C2H2O4/c1-15-7-6-9-17(13-15)20-19-10-5-4-8-16(19)14-18(21-20)11-12-22(2)3;2*3-1(4)2(5)6/h4-10,13,18H,11-12,14H2,1-3H3;2*(H,3,4)(H,5,6)
• InChI Key： VTNZZGOZCBWINL-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=NC(CC3=CC=CC=C32)CCN(C)C.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 472.184566
• Monoisotopic Mass: 472.184566
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165

Experimental Properties

• Boiling Point: 409.6°C at 760 mmHg
• Flash Point: 201.5°C